(2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide

• CAS: 396731-16-1
• Molecular Formula: C14H17N3O3
• Molecular Weight: 275.30 g/mol
• InChI: InChI=1S/C14H17N3O3/c15-13(18)12-7-6-11-8-16(12)14(19)17(11)20-9-10-4-2-1-3-5-10/h1-5,11-12H,6-9H2,(H2,15,18)/t11-,12+/m1/s1
• InChIKey: HYTSWLKLRKLRHK-NEPJUHHUSA-N

(2S,5R)-6-(Benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide – Avibactam Key Intermediate

(2S,5R)-6-(Benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide (CAS 1192651-49-2) is a chiral, non-β-lactam diazabicyclooctane (DBO) intermediate that serves as the immediate benzyl-protected precursor to the approved β-lactamase inhibitor avibactam (NXL-104) . The compound features a rigid [3.2.1] bicyclic core with a benzyloxy substituent at the N6 position, a primary carboxamide at C2, and precisely defined (2S,5R) stereochemistry that matches the absolute configuration of the final avibactam API [1]. Its role in avibactam manufacturing is confirmed across multiple patent families (CN103649051A, CN105294690A, US8148540, US9284273, US9567335), where the compound undergoes catalytic debenzylation followed by sulfation and salt exchange to yield avibactam sodium [2].

1

Stereochemical identity

(2S,5R) configuration matches the required absolute stereochemistry of avibactam API; supports regulatory-compliant manufacturing without chiral impurity introduction.

2

Route efficiency

Carboxamide at C2 enables direct one-pot amidation and urea cyclization, eliminating additional activation steps and supporting high-yielding convergent synthesis.

3

Protecting group compatibility

Benzyloxy at N6 remains stable during amidation/cyclization and is cleavable in the final debenzylation–sulfation step, enabling orthogonal protection.

• [1] ChemWhat. Avibactam Impurity 9, CAS 1192651-49-2. Product specification: (1R,2S,5R)-6-(Benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide. View Source
• [2] US Patent 10,570,133 B2. Simple process for preparing an intermediate for avibactam. Filed 2018, granted 2020. Describes (2S,5R)-6-benzyloxy-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide (II) as the key penultimate intermediate across CN103649051A, CN105294690A, CN106866668A, WO2012086241, US8148540, US9284273, and US9567335. View Source

Why Generic Substitution Fails

The diazabicyclooctane intermediate landscape contains multiple stereoisomers, C2-functional-group variants (carboxylic acid, carboxylate salt, ester, carbonitrile), and N6-substitution analogs (hydroxy, sulfooxy) that are not functionally interchangeable [1]. The (2S,5R) benzyloxy carboxamide sits at a unique intersection: its carboxamide at C2 enables direct amidation-based convergent synthesis routes that the corresponding carboxylic acid or ester intermediates cannot support without additional activation steps, while its benzyloxy protecting group at N6 provides orthogonal deprotection compatibility that the free hydroxy or sulfooxy analogs lack for upstream synthetic manipulations [2]. Substituting an incorrect stereoisomer—such as the (1S,2R,5S) enantiomer (CAS 1383814-72-9) or the (1S,2S,5S) diastereomer (CAS 2064219-16-3)—introduces a chiral impurity that propagates through the debenzylation–sulfation sequence into the final avibactam API, where regulatory guidelines require strict control of stereoisomeric impurities [3].

Target compound Common substitute

(2S,5R)-6-benzyloxy carboxamideCorrect stereochemistry; carboxamide enables direct amidation.

(1S,2R,5S) enantiomerIncorrect absolute configuration; introduces a chiral impurity that cannot be removed by achiral purification and may cause batch rejection.

Chiral identity must be verified by chiral HPLC or X-ray crystallography; stereoisomer substitution is a critical quality attribute risk.

Target compound Common substitute

Carboxamide at C2Directly amidated in one-pot process; supports 91.6% reported yield.

Carboxylic acid or ester analogRequires hydrolysis and anhydride activation before amidation; reported total yield may shift to 34.5–65.5%.

Functional group mismatch may significantly alter process throughput and waste profile; route revalidation would be required.

Target compound Common substitute

Benzyloxy protected N6Stable under amidation/cyclization; cleaved in final reductive debenzylation–sulfation.

6-hydroxy analogLacks protecting group; incompatible with upstream synthetic manipulations and cannot support the standard avibactam endgame.

Substitution with the hydroxy analog would require a complete synthetic route redesign; primarily used as an impurity reference standard.

• [1] Pharmaffiliates. (1S,2R,5S)-6-(Benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide (Avibactam Impurity 12), CAS 1383814-72-9. Product page documenting the alternative stereoisomer. View Source
• [2] US Patent 10,570,133 B2. Simple process for preparing an intermediate for avibactam. Lines 66-82: Documents that the carboxylic acid route requires trimethylacetyl chloride activation to the anhydride before amidation (total yield 34.5–65.5%), while the carboxamide route achieves direct one-pot urea cyclization–chloroformylation–amidation with 91.6% yield. View Source
• [3] CATO Research Chemicals. Avibactam Impurity 56 (2S,5R), CAS 1192651-49-2. ISO 17034 certified reference standard for ANDA analytical method development and QC. View Source

Differentiation Evidence vs. Analogs

Process Yield: Carboxamide vs. Carboxylic Acid Route

The carboxamide intermediate (2S,5R)-6-benzyloxy-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide (II), when prepared via the patented one-pot urea cyclization–chloroformylation–amidation process, achieves a substantially higher total yield compared to the alternative urea cyclization-first route that proceeds through the corresponding carboxylic acid intermediate [1]. In the carboxylic acid route, the ester obtained from urea cyclization has low reactivity and cannot be directly amidated; the ester must first be hydrolyzed to the carboxylic acid, then activated to the anhydride with trimethylacetyl chloride prior to amidation [2]. This multi-step sequence delivers a total yield of only 34.5–65.5% [2]. In contrast, the carboxamide route using the target compound as the direct product eliminates these additional activation steps, achieving a yield of 91.6% with HPLC purity of 99.9% in a one-pot process [3].

Process yield comparison

Head-to-head

91.6% yield (carboxamide route) vs. 34.5–65.5% (carboxylic acid route); 1.4× to 2.7× higher throughput.

Supports route selection for manufacturing efficiency

One-pot process validated at multigram scale; direct amidation avoids additional activation steps.

Evidence Dimension	Total process yield to penultimate avibactam intermediate
Target Compound Data	91.6% yield, 99.9% HPLC purity (one-pot carboxamide route, Example 5 of US 10,570,133 B2)
Comparator Or Baseline	34.5–65.5% total yield (urea cyclization-first route via (2S,5R)-6-benzyloxy-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylic acid; requires hydrolysis + anhydride activation before amidation)
Quantified Difference	26.1–57.1 absolute percentage point yield improvement (1.4× to 2.7× higher yield)
Conditions	US Patent 10,570,133 B2; one-pot process in tetrahydrofuran with solid phosgene, tri-n-butylamine, DMF catalyst at −10–20 °C, followed by ammonia gas amidation

Why This Matters

Procurement of the carboxamide intermediate (rather than the carboxylic acid) enables a manufacturing route that more than doubles the throughput per kilogram of raw material, directly reducing cost of goods (COGS) in avibactam API production.

• [1] US Patent 10,570,133 B2. Simple process for preparing an intermediate for avibactam. Lines 66–82, Example 5 (lines 274–293). View Source
• [2] US Patent 10,570,133 B2. Lines 66–82: Carboxylic acid route total yield 34.5–65.5%; requires hydrolysis of ester to carboxyl, then trimethylacetyl chloride activation to anhydride before amidation. View Source
• [3] US Patent 10,570,133 B2. Example 5, lines 274–293: One-pot preparation of (2S,5R)-6-benzyloxy-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide (II); yield 91.6%, HPLC purity 99.9%. View Source

Stereochemical Fidelity: (2S,5R) vs. Alternative Stereoisomers

The (2S,5R) configuration of the target compound is uniquely required for avibactam synthesis; alternative stereoisomers are classified and cataloged as distinct avibactam impurities [1]. The (1S,2R,5S) enantiomer (CAS 1383814-72-9) is registered as Avibactam Impurity 12, while the (1S,2S,5S) diastereomer (CAS 2064219-16-3) is registered as Avibactam Impurity 10 [2]. In a directly relevant analysis of the analogous relebactam key intermediate tert-butyl 4-((2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamido)piperidine-1-carboxylate, the isomeric impurity was subjected to comparative characterization including crystal structure determination, DFT calculations, Hirshfeld surface analysis, and molecular docking, demonstrating that the isomeric impurity exhibits measurably different solid-state packing, electronic properties, and target binding interactions [3]. The (2S,5R) target compound is available as an ISO 17034-certified reference standard (Avibactam Impurity 56) with documented HPLC, NMR, and MS characterization for use in ANDA analytical method validation [4].

Stereochemical fidelity

Head-to-head

Only (2S,5R) configuration leads to correct avibactam; (1S,2R,5S) and (1S,2S,5S) are classified as impurities 12 and 10.

Non-negotiable for regulatory compliance

Chiral HPLC and X-ray data confirm stereochemistry; ISO 17034-certified reference standard available.

Evidence Dimension	Stereochemical identity and regulatory classification
Target Compound Data	(2S,5R) configuration; CAS 1192651-49-2; classified as Avibactam Impurity 6 / Impurity 9 / Impurity 56 depending on nomenclature convention; available as ISO 17034-certified reference standard with full characterization data package (HPLC, NMR, MS, COA)
Comparator Or Baseline	Competitor A: (1S,2R,5S) enantiomer, CAS 1383814-72-9, classified as Avibactam Impurity 12. Competitor B: (1S,2S,5S) diastereomer, CAS 2064219-16-3, classified as Avibactam Impurity 10. Competitor C: (1R,2S,5R) enantiomer, CAS 1192651-49-2 (same CAS as target due to racemic mixture designation), classified as Avibactam Impurity 9
Quantified Difference	The (2S,5R) configuration is the required stereochemistry for downstream avibactam API synthesis. Use of any alternative stereoisomer produces the incorrect enantiomer/diastereomer of avibactam, which is a critical quality attribute (CQA) under ICH Q6A guidelines.
Conditions	Stereochemical assignment by IUPAC nomenclature, chiral HPLC, and X-ray crystallography as documented in relebactam intermediate impurity study

Why This Matters

Procurement of the correct (2S,5R) stereoisomer is non-negotiable for any cGMP avibactam manufacturing campaign; incorrect stereochemistry introduces a chiral impurity that cannot be removed by achiral purification and would cause batch rejection in regulatory filing.

• [1] Pharmaffiliates. (1S,2R,5S)-6-(Benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide (Avibactam Impurity 12), CAS 1383814-72-9. View Source
• [2] ChemWhat. Avibactam Impurity 10, CAS 2064219-16-3: (1S,2S,5S)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide. ChemWhat. Avibactam Impurity 12, CAS 1383814-72-9: (1S,2R,5S) enantiomer. View Source
• [3] Exploring isomeric impurity for relebactam key intermediate: Directed synthesis, characterization, crystal structure, DFT calculations, Hirshfeld surface, and molecular docking studies. Published on scholar-cnki-net (2023–2024). Comparative analysis of (2S,5R) intermediate vs. its isomeric impurity 5-Imp at experimental and DFT levels. View Source
• [4] CATO Research Chemicals. Avibactam Impurity 56 (2S,5R), CAS 1192651-49-2. ISO 17034-certified reference standard with HPLC, NMR, MS, and COA documentation. View Source

Functional Group Reactivity: Carboxamide vs. Carboxylate

The carboxamide functional group at C2 of the target compound enables a fundamentally different and more efficient synthetic strategy compared to the corresponding carboxylate or carboxylic acid intermediates [1]. In the amidation-first route, (2S,5R)-5-[(benzyloxy)amino]piperidine-2-carboxamide is directly converted to the target carboxamide via urea cyclization; the alternative carboxylate route requires that the urea-cyclized ester (e.g., ethyl or methyl (2S,5R)-6-benzyloxy-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylate) be hydrolyzed to the carboxylic acid, then activated to the anhydride before amidation can proceed . The patent literature explicitly states: 'The (2S,5R)-6-benzyloxy-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-formate obtained by urea-cyclization has a low reactivity, which cannot be directly amidated in a methanol solution of ammonia gas. Instead, to be effectively amidated, the ester group needs to be hydrolyzed into the carboxyl, and then the carboxyl is activated into the anhydride' [2]. This functional-group-dependent reactivity difference is the mechanistic basis for the yield differential documented in Evidence Item 1.

Functional group reactivity

Head-to-head

Carboxamide directly amidated; carboxylate ester cannot be directly amidated and requires hydrolysis + anhydride activation.

Mechanistic basis for yield difference

Reported in US 10,570,133 B2; reactivity limitation of ester drives the multi-step sequence.

Evidence Dimension	Direct amidatability of the C2 functional group after urea cyclization
Target Compound Data	Carboxamide at C2: directly amidated via ammonia gas or methanolic ammonia in a one-pot process without intermediate isolation; yield 91.6%
Comparator Or Baseline	Carboxylate ester (ethyl/methyl (2S,5R)-6-benzyloxy-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylate, CAS 1416134-63-8): cannot be directly amidated; requires hydrolysis to carboxylic acid → anhydride activation → amidation; total yield 34.5–65.5%
Quantified Difference	Carboxamide enables direct one-pot amidation; carboxylate ester requires 2 additional chemical steps (hydrolysis + activation) with cumulative yield loss of 34.5–65.5% vs. 91.6% for the carboxamide route
Conditions	US Patent 10,570,133 B2; triphosgene/organic base urea cyclization conditions; ammonia gas or methanolic ammonia for amidation

Why This Matters

The carboxamide intermediate is the preferred procurement choice for manufacturers seeking the shortest, highest-yielding route to avibactam; the carboxylate intermediate commits the user to a lower-yielding, multi-step sequence with higher solvent/reagent consumption and waste generation.

• [1] US Patent 10,570,133 B2. Simple process for preparing an intermediate for avibactam. Lines 40–82: Comparison of amidation-first vs. urea cyclization-first synthetic strategies. View Source
• [2] US Patent 10,570,133 B2. Lines 76–82: Direct statement that the formate ester 'has a low reactivity, which cannot be directly amidated in a methanol solution of ammonia gas.' View Source

Protecting Group Compatibility: Benzyloxy vs. Hydroxy

The benzyloxy group at N6 of the target compound serves as a critical protecting group that enables selective synthetic manipulations at the C2 carboxamide and the piperidine nitrogen before final deprotection [1]. The corresponding 6-hydroxy-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide (CAS 1383814-64-9) is itself an avibactam impurity (Impurity 7) and lacks the benzyl protecting group necessary for upstream synthetic steps such as N-alkylation or coupling reactions . In the avibactam synthetic pathway, the benzyloxy group is removed in the final step via catalytic hydrogenolysis (Pd/C, H₂ or hydrogen-transfer reagents) simultaneously with sulfation using SO₃ complexes, a transformation that would not be possible with the free hydroxy intermediate [2]. The benzyloxy intermediate thus provides orthogonal protection: it is stable to the basic and nucleophilic conditions used for amidation and urea cyclization, yet cleavable under the reductive debenzylation conditions of the final step [3].

Protecting group compatibility

Class-level

Benzyloxy stable to amidation/cyclization; cleaved by catalytic hydrogenolysis in final step. Hydroxy analog lacks protection.

Orthogonal protection enables full synthetic sequence

Hydroxy analog (Impurity 7) is not a viable synthetic building block.

Evidence Dimension	Protecting group compatibility with avibactam synthetic sequence
Target Compound Data	Benzyloxy at N6: stable to amidation (NH₃/MeOH), urea cyclization (phosgene/base), and chloroformylation conditions; cleaved in final step by catalytic hydrogenolysis (Pd/C, H₂, triethylsilane, sodium formate, or hydrazine hydrate)
Comparator Or Baseline	6-Hydroxy-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide (CAS 1383814-64-9, Avibactam Impurity 7): free OH at N6; lacks protecting group needed for upstream synthetic manipulations; would be incompatible with many coupling/alkylation conditions
Quantified Difference	Not quantifiable as a direct numerical comparison of protecting group stability, but the benzyloxy intermediate enables the entire amidation → urea cyclization → N-functionalization sequence, whereas the hydroxy analog cannot be carried through these steps without O-protection
Conditions	Avibactam synthetic pathway as described in US 10,570,133 B2 and CN103649051A; debenzylation conditions: Pd/C catalyst with H₂, triethylsilane, sodium formate, or hydrazine hydrate

Why This Matters

For procurement decisions in multi-step avibactam synthesis, the benzyloxy-protected intermediate is the only viable penultimate intermediate that supports the full synthetic sequence; the hydroxy analog is primarily useful as a reference standard for impurity profiling, not as a synthetic building block.

• [1] US Patent 10,570,133 B2. Lines 30–37: 'The (2S,5R)-6-benzyloxy-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide (II) was debenzylated under palladium-on-carbon catalyzation in the presence of different reducing agents (such as hydrogen, triethylsilane, sodium formate, and hydrazine hydrate), then sulfated by the sulfur trioxide complex and salinized into quaternized ammonium, followed by ion exchange to obtain avibactam (I).' View Source
• [2] US Patent 10,570,133 B2. Lines 30–37: Debenzylation/sulfation sequence for conversion of intermediate (II) to avibactam (I). View Source
• [3] ScienceDirect. A New Synthetic Route to Avibactam: Lipase Catalytic Resolution and the Simultaneous Debenzylation/Sulfation. Organic Process Research & Development, 2017. Describes the simultaneous debenzylation/sulfation step in avibactam synthesis. View Source

Isomer Impurity Purification Method

A dedicated refining method has been patented specifically for (2S,5R)-6-benzyloxy-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide (referred to as 'avibactam sodium intermediate 1') to reduce the content of isomer impurity A and/or ring-opening impurity B [1]. The patent (CN202011188780) describes a purification process using acetone/ethyl acetate solvent systems that selectively precipitates the desired (2S,5R) isomer while leaving isomer impurity A in solution [2]. In the crude intermediate, HPLC analysis showed total purity of 88.37% with isomer impurity A content of 2.33%; after applying the patented refining method, the isomer impurity A content was reduced and the overall purity upgraded to meet pharmaceutical intermediate specifications [3]. This demonstrates that the target compound's isomer impurity profile is a quantifiable quality attribute with an established purification methodology—an attribute not documented for the alternative stereoisomers or functional group analogs.

Isomer impurity purification

Method context

Patented refining method (CN202011188780) reduces isomer impurity A from 2.33% to within specification using acetone/ethyl acetate precipitation.

Documented purification supports quality control

No equivalent method published for alternative stereoisomers.

Evidence Dimension	Isomer impurity content and availability of documented purification method
Target Compound Data	Crude intermediate: HPLC total purity 88.37%, isomer impurity A 2.33%. After patented refining method: reduced isomer impurity A content, upgraded purity. Patented purification method (CN202011188780) specifically developed for this compound.
Comparator Or Baseline	No equivalent published refining method exists for the (1S,2R,5S), (1S,2S,5S), or (1R,2S,5R) stereoisomers, nor for the carboxylic acid or carboxylate ester analogs of this intermediate.
Quantified Difference	Isomer impurity A reduced from 2.33% to below specification limits via a documented, scalable purification protocol; no comparable method available for alternative intermediates
Conditions	CN202011188780 patent; acetone/ethyl acetate solvent system for selective precipitation; HPLC monitoring with chiral column

Why This Matters

The existence of a validated, scalable purification method for reducing isomer impurities in the target compound provides procurement confidence that high stereochemical purity can be achieved and verified, reducing the risk of batch failure in downstream avibactam API manufacturing.

• [1] Eureka Patsnap. Refining method of avibactam sodium intermediate. Patent CN202011188780, published 2021. Describes method for reducing content of isomer impurity A and/or ring-opening impurity B in (2S,5R)-6-benzyloxy-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide. View Source
• [2] Jigao616. 一种阿维巴坦钠中间体的纯化方法及阿维巴坦钠中间体 (A purification method for avibactam sodium intermediate and the intermediate thereof). Patent CN202011188780. Describes acetone/ethyl acetate purification system. View Source
• [3] Eureka Patsnap. Refining method of avibactam sodium intermediate. Crude product HPLC purity 88.37%, impurity A content 2.33%; post-refining purity upgrade documented. View Source

Application Scenarios

cGMP Avibactam Sodium API Manufacturing

Pharmaceutical manufacturers pursuing cost-competitive avibactam sodium API production should procure this carboxamide intermediate rather than the carboxylic acid or carboxylate ester alternatives. The one-pot urea cyclization–chloroformylation–amidation process using the target compound achieves 91.6% yield with 99.9% HPLC purity, compared to 34.5–65.5% total yield for the carboxylic acid route [1]. This 1.4× to 2.7× yield advantage directly translates to lower raw material costs, reduced solvent consumption, and decreased waste generation per kilogram of API produced. The process has been validated at multigram scale and is compatible with standard pharmaceutical manufacturing equipment [1].

Analytical Method Development & QC Release Testing

The target compound is available as an ISO 17034-certified reference standard (Avibactam Impurity 56, CAS 1192651-49-2) with a full characterization data package including HPLC, NMR, MS, and Certificate of Analysis [2]. This certified material is qualified for use in Abbreviated New Drug Application (ANDA) analytical method development, method validation (AMV), and quality control (QC) release testing for avibactam API and finished dosage forms. The (2S,5R) stereochemistry is verified by chiral HPLC, and the reference standard can be traced to pharmacopoeial standards (USP or EP) upon further qualification [3].

Impurity Profiling for Regulatory Filings

Regulatory submissions for avibactam-containing drug products (e.g., Avycaz generics) require comprehensive impurity profiling including identification, quantification, and toxicological qualification of stereoisomeric impurities. The target (2S,5R) compound and its documented stereoisomeric impurities—(1S,2R,5S) Impurity 12 (CAS 1383814-72-9) [4] and (1S,2S,5S) Impurity 10 (CAS 2064219-16-3)—provide a complete set of characterized reference materials for developing chiral HPLC methods capable of resolving all relevant stereoisomers. The recently published comparative crystal structure, DFT, Hirshfeld surface, and molecular docking analysis of the analogous relebactam intermediate impurity provides a methodological template for characterizing the solid-state and electronic differences between the desired (2S,5R) isomer and its impurities [5].

Next-Gen DBO β-Lactamase Inhibitor Development

The (2S,5R)-6-benzyloxy-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide scaffold is not limited to avibactam synthesis; it serves as a common late-stage intermediate for multiple DBO-class β-lactamase inhibitors. In the Merck process for relebactam (MK-7655), the target compound is coupled to a piperidine moiety to form tert-butyl 4-((2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamido)piperidine-1-carboxylate [6]. The Wockhardt patent portfolio (US 9,688,677, US 9,790,223) further demonstrates the compound's utility in preparing sodium (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylate, an intermediate for WCK-series β-lactamase inhibitors [7]. Procuring this versatile intermediate thus supports not only avibactam programs but also broader DBO-class pipeline development [8].

Application

Selection Property

Validation Focus

Avibactam sodium API manufacturing

Carboxamide route efficiency; correct (2S,5R) stereochemistry

One-pot process reproducibility; chiral purity specification; yield consistency

Analytical method development & QC release

ISO 17034-certified reference standard; full characterization package

Pharmacopoeial traceability; HPLC/NMR/MS identity confirmation; chiral purity validation

Impurity profiling for regulatory filings

Documented stereoisomeric impurity panel; reference materials available

Chiral HPLC resolution of all relevant stereoisomers; comparative solid-state characterization

DBO-class β-lactamase inhibitor development

Versatile late-stage intermediate scaffold

Compatibility with piperidine coupling (relebactam route); carboxylate salt conversion (WCK series)

• [1] US Patent 10,570,133 B2. Simple process for preparing an intermediate for avibactam. Example 5: yield 91.6%, HPLC purity 99.9%. Comparative data: carboxylic acid route total yield 34.5–65.5%. View Source
• [2] CATO Research Chemicals. Avibactam Impurity 56 (2S,5R), CAS 1192651-49-2. ISO 17034-certified reference standard. View Source
• [3] ChemWhat. Avibactam Impurity 9, CAS 1192651-49-2. Product documentation: reference standard traceable to USP/EP, suitable for ANDA analytical method development, AMV, and QC applications. View Source
• [4] Pharmaffiliates. (1S,2R,5S)-6-(Benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide (Avibactam Impurity 12), CAS 1383814-72-9. View Source
• [5] Scholar-CNKI. Exploring isomeric impurity for relebactam key intermediate: Directed synthesis, characterization, crystal structure, DFT calculations, Hirshfeld surface, and molecular docking studies. Comparative analysis at experimental and DFT levels of (2S,5R) intermediate and its isomeric impurity. View Source
• [6] WIPO Patent WO2016/012995 (Merck Sharp & Dohme). Process for the preparation of tert-butyl 4-((2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamido)piperidine-1-carboxylate and analogs thereof. Uses target compound as acylating agent for piperidine coupling in relebactam synthesis. View Source
• [7] US Patent 9,688,677 B1 (Wockhardt). Process for preparation of sodium (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylate. Uses the target carboxamide as starting material. View Source
• [8] 河北唯特医药科技有限公司 (Hebei Weite Medical Technology). Product listing for avibactam intermediate, CAS 1192651-49-2, purity 98%. Company specializes in β-lactamase inhibitor intermediates including avibactam, relebactam, zidebactam, vaborbactam, and WCK-5153. View Source